Cas no 2549036-94-2 (N-methyl-N-[(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide)

• Product Name: N-methyl-N-[(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide
• CAS No: 2549036-94-2
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5313554
• PubChem ID: 154582587
• Update Time: 2025-05-21

N-methyl-N-[(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[[1-(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-azetidinyl]methyl]cyclopropanesulfonamide
• AKOS040729934
• 2549036-94-2
• N-methyl-N-[(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide
• F6788-8032

• Inchi： 1S/C16H20N4O3S/c1-18(24(22,23)13-5-6-13)9-12-10-19(11-12)15-8-16(21)20-7-3-2-4-14(20)17-15/h2-4,7-8,12-13H,5-6,9-11H2,1H3
• InChI Key： AIMMAODZIAFJBT-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N(C)CC1CN(C2=CC(N3C=CC=CC3=N2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.7±60.0 °C(Predicted)
• pka: 2.78±0.40(Predicted)

Additional information on N-methyl-N-[(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}azetidin-3-yl)methyl]cyclopropanesulfonamide

N-Methyl-N-[(1-{4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-2-Yl}Azetidin-3-Yl)Methyl]Cyclopropanesulfonamide: A Comprehensive Overview

N-Methyl-N-[(1-{4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-2-Yl}Azetidin-3-Yl)Methyl]Cyclopropanesulfonamide, commonly referenced by its CAS number 2549036-94-2, is a complex organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its intricate molecular structure, which includes a cyclopropane sulfonamide group, an azetidine ring, and a pyrido[1,2-a]pyrimidine moiety. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and multi-component reactions. The synthesis process involves the strategic assembly of the individual structural components, ensuring high yield and purity. This has been documented in several high-impact journals, where researchers have highlighted the efficiency of these methods in producing structurally complex molecules like CAS 2549036-94-2.

The compound's structure is particularly notable for its pyrido[1,2-a]pyrimidine ring system, which is known for its aromatic stability and potential for hydrogen bonding. This feature makes it a promising candidate for applications in drug design, where such properties are highly desirable for improving bioavailability and efficacy. Recent studies have explored the use of this compound as a scaffold for developing novel pharmaceutical agents targeting specific biological pathways.

In addition to its pharmacological applications, N-Methyl-N-[(1-{4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-2-Yl}Azetidin-3-Yl)Methyl]Cyclopropanesulfonamide has shown potential in materials science. Its azetidine ring contributes to its mechanical strength and thermal stability, making it a candidate for advanced polymer systems or high-performance materials. Researchers have also investigated its role in catalysis, where its unique electronic properties could enhance reaction efficiency in industrial processes.

The cyclopropane sulfonamide group within the molecule adds another layer of functionality. This group is known for its ability to act as a leaving group in substitution reactions, which is advantageous in organic synthesis. Furthermore, the sulfonamide functionality can be modified to introduce additional functional groups, expanding the compound's utility across various chemical transformations.

From an environmental standpoint, the synthesis and application of CAS 2549036-94-2 have been evaluated for their sustainability. Green chemistry principles have been integrated into its production processes to minimize waste and reduce energy consumption. These efforts align with global trends toward more eco-friendly chemical manufacturing practices.

In conclusion, N-Methyl-N-[(1-{4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-2-Yl}Azetidin-3-Yl)Methyl]Cyclopropanesulfonamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and versatile functional groups make it a valuable asset in contemporary chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.